N-(4-methoxyphenyl)-5-oxo-1-phenyl-3-pyrrolidinecarboxamide

• IUPAC Name: N-(4-methoxyphenyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide
• InChI: InChI=1S/C18H18N2O3/c1-23-16-9-7-14(8-10-16)19-18(22)13-11-17(21)20(12-13)15-5-3-2-4-6-15/h2-10,13H,11-12H2,1H3,(H,19,22)
• InChI Key: QSNGQYQOJIGVDQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2CC(=O)N(C2)C3=CC=CC=C3
• Molecular Formula: C18H18N2O3
• Molecular Weight: 310.3 g/mol

Description

"N-(4-methoxyphenyl)-5-oxo-1-phenyl-3-pyrrolidinecarboxamide" represents a compound with potential for various biochemical applications. Its structure and properties suggest its utility in fields like medicinal chemistry and material science. The synthesis and analysis of its structure, alongside its chemical and physical properties, provide insight into its applicability and functionality.

Synthesis Analysis

The synthesis of related pyrrolidinecarboxamide compounds often involves multi-step chemical reactions, including nucleophilic substitution, ester hydrolysis, and cyclization of carboxamido linkers to achieve the desired scaffold. For instance, a rapid and high-yield method for synthesizing similar compounds from commercially available precursors has been established, indicating the feasibility of synthesizing complex molecules like "N-(4-methoxyphenyl)-5-oxo-1-phenyl-3-pyrrolidinecarboxamide" through careful selection of starting materials and reaction conditions (Zhou et al., 2021).

Molecular Structure Analysis

The molecular structure of compounds within this class is often elucidated using techniques such as X-ray crystallography, which reveals details about their crystal structure and conformation. Studies have shown that these compounds can crystallize in various space groups, with molecular conformations influenced by intermolecular interactions, such as hydrogen bonding. These structural insights are critical for understanding the compound's reactivity and interactions with biological targets (Banerjee et al., 2002).

Chemical Reactions and Properties

Pyrrolidinecarboxamides undergo a variety of chemical reactions, including acylation and stereoselective reduction, which can be utilized to introduce different functional groups or to modify the compound's stereochemistry. These reactions are essential for tailoring the compound's properties for specific applications, such as enhancing its solubility or metabolic stability (Ito et al., 1984).

Mechanism of Action

Target of Action

A structurally similar compound, n-(4-methoxyphenyl)-2-[4-(3-oxo-3-phenylprop-1-en-1-yl) phenoxy] acetamide, has been reported to inhibit egfr and vegfr-2 . These receptors play crucial roles in cell proliferation and angiogenesis, respectively, and are often upregulated in various types of cancers .

Mode of Action

Similar compounds have been shown to interact with their targets through a process of molecular docking . This involves the compound binding to the active site of the target protein, thereby inhibiting its function

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, it could potentially be harmful if swallowed, inhaled, or if it comes into contact with the skin. Proper safety precautions should be taken when handling this compound.

Future Directions

Future research on this compound could involve further studies on its synthesis, properties, and potential applications. This could include exploring new synthetic routes, investigating its reactivity with other chemicals, and testing its effectiveness in various applications.